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Compound of Interest

Compound Name: Monomethyl! kolavate

Cat. No.: B020886

Essential Safety and Handling Guide for
Monomethyl Kolavate

This guide provides immediate safety, handling, and disposal information for Monomethyl
kolavate (CAS No. 24513-41-5), a diterpenoid compound used in laboratory research. The
information herein is intended for researchers, scientists, and drug development professionals.
It is crucial to supplement this guide with a comprehensive, substance-specific risk assessment
and to obtain the official Safety Data Sheet (SDS) from your supplier before commencing any
work.

Chemical and Physical Properties

Monomethyl kolavate is a research chemical identified as a Trypanosoma brucei
glyceraldehyde-3-phosphate dehydrogenase (TbGAPDH) inhibitor.[1][2] It is a powder at room
temperature and soluble in several organic solvents.[1]
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Property Value

CAS Number 24513-41-5

Molecular Formula C21H3204

Molecular Weight 348.48 g/mol

Appearance Powder

Solubility Chloroform, Dichloromethane, Ethyl Acetate,

DMSO, Acetone

Personal Protective Equipment (PPE)

Due to the absence of a publicly available, detailed Safety Data Sheet (SDS), a conservative

approach to PPE is recommended. The following table outlines the minimum required PPE for

handling Monomethyl kolavate in both powder and solution form.

PPE Category

Powder Form

Solution Form

Eye Protection

ANSI-approved safety glasses
with side shields or chemical

splash goggles.

Chemical splash goggles. A
face shield is recommended
when handling larger
quantities (>100 mL).

Hand Protection

Nitrile gloves (double-gloving is
recommended). Change
gloves immediately if

contaminated.

Nitrile or other chemically
resistant gloves appropriate for
the solvent used. Consult a

glove compatibility chart.

Body Protection

Alab coat should be worn at

all times.

A chemically resistant lab coat
or apron should be worn over

a standard lab coat.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) is recommended
when handling the powder
outside of a fume hood to

prevent inhalation.

Work should be conducted in a
certified chemical fume hood to
avoid inhalation of solvent

vapors.
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Operational Plans: Handling and Storage

Handling:

o Engineering Controls: All handling of Monomethyl kolavate, both in powder and solution
form, should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.

¢ Weighing: When weighing the powder, use an analytical balance within a fume hood or a
ventilated balance enclosure to minimize the risk of inhalation.

e Solution Preparation: To prepare solutions, add the solvent to the pre-weighed Monomethyl
kolavate powder slowly and stir to dissolve. Avoid splashing.

¢ General Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling.

Storage:

o Store Monomethyl kolavate in a tightly sealed, light-resistant container in a cool, dry, and
well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

o Follow the manufacturer's specific storage temperature recommendations.

Disposal Plan

All waste containing Monomethyl kolavate, including empty containers, contaminated PPE,
and solutions, must be treated as hazardous waste.

o Solid Waste: Collect all solid waste, including contaminated gloves, weigh paper, and pipette
tips, in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste in a sealed, labeled, and chemically compatible
hazardous waste container. Do not mix with incompatible waste streams.
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» Disposal: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety (EHS) office, following all local, state, and federal
regulations.

Experimental Protocols: Chemical Spill Response

In the event of a chemical spill, follow the procedure outlined below.
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Immediaie Actions

Alert others in the area

'

Evacuate the immediate area if necessary

'

Don appropriate PPE

Spill Containrrvent & Cleanup

Contain the spill with absorbent material

'

Neutralize if applicable (consult SDS)

'

Clean the area with appropriate solvent

Disposal &V Reporting

Collect waste in a labeled hazardous waste container

'

Dispose of waste via EHS

'

Report the spill to the lab supervisor and EHS

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill in the laboratory.
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This procedural guide is based on general laboratory safety principles and available
information on Monomethyl kolavate. It is imperative to obtain and review the official Safety
Data Sheet (SDS) from the supplier for comprehensive and specific safety information before
handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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